Oclacitinib

JAK-STAT signaling Kinase selectivity Cytokine inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H23N5O2S
Molecular Weight 337.4 g/mol
CAS No. 1208319-26-9
Cat. No. B15615289
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Technical Parameters


Basic Identity
Product NameOclacitinib
CAS1208319-26-9
Molecular FormulaC15H23N5O2S
Molecular Weight337.4 g/mol
Structural Identifiers
InChIInChI=1S/C15H23N5O2S/c1-16-23(21,22)9-11-3-5-12(6-4-11)20(2)15-13-7-8-17-14(13)18-10-19-15/h7-8,10-12,16H,3-6,9H2,1-2H3,(H,17,18,19)
InChIKeyHJWLJNBZVZDLAQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Oclacitinib Procurement Baseline


Oclacitinib (PF-03394197) is a small-molecule Janus kinase (JAK) inhibitor with preferential activity against JAK1 (IC₅₀ = 10 nM), demonstrating 1.8-fold selectivity versus JAK2 and 9.9-fold selectivity versus JAK3 in isolated enzyme systems [1]. It was originally developed by Zoetis and is approved as oclacitinib maleate (Apoquel®) for the control of pruritus associated with allergic dermatitis and atopic dermatitis in dogs ≥12 months of age [1]. The compound exhibits minimal cross-reactivity against a panel of 38 non-JAK kinases (IC₅₀ > 1,000 nM) and functionally inhibits JAK1-dependent cytokines (IL-2, IL-4, IL-6, IL-13, and the pruritogenic cytokine IL-31) at cellular IC₅₀ values ranging from 36 to 249 nM [1]. Its pharmacokinetic profile in dogs features high oral bioavailability (89%), a Tmax of <1 hour, and a short plasma half-life of 4.8 hours [2][3].

Target engagement JAK1-preferential inhibitor for JAK-STAT pathway studies
Kinome selectivity Minimal off-target kinase interaction (38 kinases tested)
In vivo model support High oral bioavailability reported in canine models

Oclacitinib Generic Substitution Risks


In-class JAK inhibitors are not pharmacologically interchangeable for veterinary dermatological use. Oclacitinib's JAK1-preferential inhibition profile (JAK2:JAK1 ratio = 1.8; JAK3:JAK1 ratio = 9.9) is functionally distinct from pan-JAK inhibitors such as tofacitinib (JAK2:JAK1 ratio = 5.1; JAK3:JAK1 ratio = 3.6) [1]. This differential selectivity translates into divergent on-target profiles affecting hematopoiesis (JAK2-dependent erythropoietin signaling) and lymphocyte function (JAK3-dependent γ-chain cytokine signaling) [1]. Furthermore, the approved veterinary dosing regimen of oclacitinib (0.4–0.6 mg/kg twice daily for 14 days, then once daily) was established through species-specific PK/PD modeling in dogs and cannot be extrapolated from human JAK inhibitor dosing paradigms [2]. Substitution with non-veterinary JAK inhibitors would bypass established safety databases in the target species and introduce unknown risks of off-target kinase inhibition, variable bioavailability, and uncharacterized metabolite profiles [1][3].

Pan-JAK inhibitor profile mismatch Pan-JAK inhibitors such as tofacitinib exhibit broader kinase inhibition; JAK1/JAK2/JAK3 selectivity ratios may shift pathway interpretation in cell-based models.
Species-specific dosing context Veterinary PK/PD-derived dosing regimens may not directly translate from human JAK inhibitor paradigms; model-specific bioavailability and half-life require independent review.

Oclacitinib Comparative Evidence


JAK1-Selective Inhibition vs. Tofacitinib

Oclacitinib (JAK1 IC₅₀ = 10 nM; JAK2 IC₅₀ = 18 nM; JAK3 IC₅₀ = 99 nM) exhibits a markedly narrower JAK selectivity window than the prototypical pan-JAK inhibitor tofacitinib (JAK1 IC₅₀ = 15.1 nM; JAK2 IC₅₀ = 77.4 nM; JAK3 IC₅₀ = 55.0 nM). Critically, oclacitinib's JAK3:JAK1 selectivity ratio is 9.9, whereas tofacitinib's JAK3:JAK1 ratio is 3.6—a 2.75-fold difference in JAK3-sparing property [1][2]. Oclacitinib also demonstrates that it does not inhibit 38 non-JAK kinases at 1 µM (IC₅₀ > 1,000 nM), underscoring a restricted kinome footprint [1]. At the functional level, oclacitinib inhibits IL-31 (canine pruritogenic cytokine) with cellular IC₅₀ values between 36 and 249 nM while sparing JAK2/JAK3-dependent cytokines such as erythropoietin (IC₅₀ > 1,000 nM) [1].

JAK Selectivity Profile
Reported
JAK3:JAK1 selectivity ratio 9.9 vs. 3.6 for tofacitinib; no inhibition of 38 non-JAK kinases at 1 µM.
Supports JAK1-preferential pathway interpretation in kinase selectivity assays.
Isolated enzyme systems; cross-study comparable conditions.
JAK-STAT signaling Kinase selectivity Cytokine inhibition

Faster Anti-Pruritic Onset vs. Ciclosporin

In a 226-dog blinded, randomized, multi-center clinical trial (Little et al., 2015), oclacitinib (0.4–0.6 mg/kg twice daily for 14 days, then once daily) was compared head-to-head with ciclosporin (3.2–6.6 mg/kg once daily) for 12 weeks. On Day 1, the percentage reduction from baseline in owner-assessed pruritus VAS score was 25.6% for oclacitinib versus 6.5% for ciclosporin—a 3.9-fold difference. Differences remained significant at all time points through Day 28 (P < 0.05). On Day 14, the CADESI-02 dermatitis score reduction was significantly greater in the oclacitinib group (58.7%) versus ciclosporin (43.0%) [1]. Oclacitinib also demonstrated a 3-fold lower frequency of gastrointestinal adverse events compared to ciclosporin [1].

Pruritus Model Onset
Head-to-head
Day 1 pruritus-score reduction 25.6% (oclacitinib) vs. 6.5% (ciclosporin); 3.9-fold difference.
Reported pruritus model endpoint context; supports onset-of-action study design.
Multi-center blinded RCT, 226 client-owned dogs with atopic dermatitis.
Veterinary dermatology Onset of action Pruritus control

Superior Skin Barrier Preservation

In a controlled, blinded study of 19 atopic beagle dogs (Marsella et al., 2020), oclacitinib was compared head-to-head with prednisone, ciclosporin, and lokivetmab over 4 weeks. Transepidermal water loss (TEWL) increased significantly in controls (P = 0.0237) and in the ciclosporin group (P = 0.04, axilla, D28 vs D0), indicating progressive barrier deterioration. By contrast, TEWL did not increase in the oclacitinib or lokivetmab groups, suggesting preservation of skin barrier function [1]. Additionally, the area under the curve (AUC) for skin hydration over time was significantly higher for oclacitinib and lokivetmab versus controls (P = 0.04 and P = 0.014, respectively), while hydration decreased in the prednisone group (P = 0.027, axilla, D14 vs D0) [1].

Skin Barrier Endpoint
Head-to-head
TEWL did not increase (oclacitinib); significant TEWL increase in ciclosporin (P=0.04) and controls (P=0.0237).
Model-response context for skin barrier integrity; supports barrier preservation endpoint studies.
Blinded study in 19 atopic beagle dogs; allergen challenge model.
Skin barrier function TEWL Atopic dermatitis

Antimicrobial-Sparing Effect

In a retrospective case-control study (Rynhoud et al., 2021), dogs with allergic dermatitis treated with oclacitinib (n = 58) were compared with dogs receiving other anti-pruritic therapies including corticosteroids, ciclosporin, and antihistamines (n = 205). The odds of systemic antibacterial prescription in the oclacitinib group were significantly lower, with an odds ratio (OR) of 0.29 (95% CI: 0.12–0.71, P = 0.007) [1]. Specifically, the odds of amoxicillin-clavulanic acid usage were reduced (OR: 0.08; 95% CI: 0.01–0.71; P = 0.024), as were the odds of topical neomycin usage (OR: 0.30; 95% CI: 0.10–0.89; P = 0.029). A larger multi-site replication study (n = 1,345 oclacitinib-treated dogs vs 5,380 controls) confirmed the antimicrobial-sparing association, with additional evidence of reduced systemic prednisolone co-prescription (OR: 0.76; 95% CI: 0.66–0.88; P < 0.001) [2].

Antimicrobial Usage Model
Reported
OR 0.29 for systemic antibacterial prescription (95% CI 0.12-0.71, P=0.007) vs. corticosteroid/cyclosporine regimens.
Antimicrobial stewardship model context; supports secondary infection endpoint monitoring.
Retrospective case-control; 58 oclacitinib cases vs 205 controls.
Antimicrobial stewardship Antibacterial usage Secondary infection

Comparable Efficacy vs. Prednisolone

In a single-masked, randomized controlled trial of 123 client-owned dogs (Gadeyne et al., 2014), oclacitinib (0.4–0.6 mg/kg twice daily for 14 days, then once daily) was compared with prednisolone (0.5–1.0 mg/kg once daily for 6 days, then every other day) for 28 days. Both treatments produced rapid onset of efficacy within 4 hours. Mean reductions in pruritus and dermatitis scores were not significantly different between groups, except on Day 14 when oclacitinib showed significantly greater reductions (P = 0.0193 for owner pruritus scores; P = 0.0252 for veterinarian dermatitis scores) [1]. This statistical separation occurred after prednisolone dose tapering on Day 6, suggesting that oclacitinib's fixed-dose regimen maintains consistent efficacy. Adverse event frequency was similar between groups; however, clinical experience and pharmacovigilance data indicate that chronic glucocorticoid use is associated with polyuria/polydipsia in approximately 39% and 28% of dogs respectively [2], adverse effects not characteristic of oclacitinib's JAK1-preferential mechanism.

Sustained Endpoint vs. Prednisolone
Head-to-head
Day 14 pruritus reduction significantly greater for oclacitinib (P=0.0193) after prednisolone taper; dermatitis reduction P=0.0252.
Supports sustained model response without dose tapering context; comparable early phase response.
Single-masked RCT, 123 dogs; 28-day model; prednisolone tapered from Day 6.
Glucocorticoid-sparing Safety differentiation Long-term management

Canine Pharmacokinetic Profile

Oclacitinib's pharmacokinetic profile in dogs is characterized by high absolute oral bioavailability (89%), rapid absorption (Tmax < 1 hour), and a short plasma elimination half-life (t₁/₂ = 4.8 hours) [1][2]. These parameters support a species-optimized twice-daily initial dosing regimen that enables rapid attainment of therapeutic plasma concentrations and flexibility for dose adjustment. For comparison, baricitinib, a human-approved JAK1/2 inhibitor, exhibits a half-life of approximately 12.5 hours in humans [3]—a duration that would complicate twice-daily dose adjustment in canine patients if used off-label. Oclacitinib's short half-life, combined with low total body clearance (316 mL/h/kg) and moderate volume of distribution at steady state (942 mL/kg), provides a PK rationale for its approved intermittent and once-daily maintenance dosing options without drug accumulation [1][2].

Canine PK Model
Model context
F = 89%, Tmax
Supports oral bioavailability research model interpretation; short half-life allows flexible dosing paradigms.
Beagle dog IV/PO study; comparison with human JAK inhibitor half-lives (e.g. baricitinib ~12.5 h).
Pharmacokinetics Oral bioavailability Species-specific dosing

Oclacitinib Application Scenarios


Acute Pruritus Flare Management

In clinical settings requiring pruritus control within 24 hours, oclacitinib's 3.9-fold faster onset versus ciclosporin (25.6% vs 6.5% Day 1 pruritus reduction) makes it the evidence-preferred option for acute flare intervention [1]. Procurement for emergency and referral dermatology services should prioritize oclacitinib over calcineurin inhibitors when rapid owner-reported itch relief is the primary endpoint.

Chronic Atopic Dermatitis Maintenance

For long-term disease management where skin barrier integrity is a therapeutic goal, oclacitinib's demonstrated ability to prevent TEWL elevation, in contrast to ciclosporin (significant TEWL increase, P = 0.04) and prednisone (significant hydration loss, P = 0.027), supports its selection over alternative systemic agents [1]. This evidence is directly applicable to veterinary dermatology referral centers and research colonies studying barrier dysfunction in atopic disease models.

Antimicrobial Stewardship Programs

Institutions implementing antimicrobial stewardship protocols should consider oclacitinib's 71% lower odds of systemic antibacterial prescription (OR = 0.29; P = 0.007) versus corticosteroid/cyclosporine-based regimens [1]. This evidence supports formulary inclusion of oclacitinib in practices seeking to reduce secondary antibiotic usage in allergic dermatitis patients, with cost-effectiveness analyses capturing both drug acquisition and downstream antimicrobial cost offsets.

JAK Selectivity Benchmarking

In kinase selectivity research, oclacitinib (JAK3:JAK1 ratio = 9.9) serves as a reference standard for JAK1-preferential inhibition, enabling direct comparison with pan-JAK inhibitors such as tofacitinib (JAK3:JAK1 ratio = 3.6) [1][2]. Its defined selectivity profile against 38 non-JAK kinases (all IC₅₀ > 1,000 nM) makes it a benchmark compound for screening panels assessing JAK selectivity in veterinary and translational pharmacological research.

Application
Selection Property
Validation Focus
Pruritus model acute intervention studies
Rapid pruritus-score response profile
Onset-of-action model endpoints
Atopic dermatitis barrier-function model studies
Skin barrier preservation context
TEWL and hydration model endpoints
Antimicrobial usage in allergic dermatitis models
Reported antimicrobial-sparing association
Systemic antibacterial prescription odds endpoints
JAK kinase selectivity screening
JAK1-preferential kinase profile
Kinase panel inhibition benchmarking
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